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Compound of Interest

Compound Name: (2,6-Dibromophenyl)hydrazine

CAS No.: 14763-29-2

Cat. No.: B577084 Get Quote

Executive Summary
(2,6-Dibromophenyl)hydrazine is a critical intermediate in the synthesis of pyrazoles and

indazoles, scaffolds frequently found in kinase inhibitors and agrochemicals. Its steric bulk at

the ortho positions makes it chemically distinct from its 2,4-isomer, yet commercial supplies

often vary significantly in isomeric purity and oxidative stability.

This guide provides a technical comparison of (2,6-Dibromophenyl)hydrazine from three

distinct supply categories (High-Purity, Standard, and Bulk-Grade). We establish a self-

validating HPLC protocol to detect the two most common failure modes: regioisomeric

contamination (2,4-dibromophenylhydrazine) and oxidative degradation (azobenzene

derivatives).[1]

Chemical Profile & Critical Quality Attributes (CQAs)
Before analysis, the target molecule must be strictly defined to avoid confusion with the more

common 2,4-dinitrophenylhydrazine (Brady's reagent) or other bromo-isomers.[1]

Chemical Name: (2,6-Dibromophenyl)hydrazine[1]

CAS Number: 14763-29-2[1]

Molecular Formula: C₆H₆Br₂N₂[1][2]
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Molecular Weight: 265.93 g/mol [1]

Key Instability: Aryl hydrazines are prone to air oxidation, forming diazenes and eventually

azobenzenes or biphenyls.

Impurity Origins (Synthesis Logic)
The primary impurities stem from the starting material synthesis (bromination of aniline) and

storage conditions.
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Figure 1: Origin of Regioisomeric Impurities.[1] Incomplete separation of the aniline precursors

leads to persistent isomeric contamination in the final hydrazine.

Analytical Methodology: Self-Validating Protocol
Standard silica chromatography often fails for hydrazines due to severe peak tailing caused by

the basic amine interacting with silanols. The following Reverse Phase (RP-HPLC) method

utilizes an acidic mobile phase to protonate the hydrazine (

), ensuring sharp peak shape and reproducible retention times.[1]

HPLC Conditions
System: Agilent 1260 Infinity II or equivalent

Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm[1]

Mobile Phase A: Water + 0.1% Formic Acid (v/v)[1]

Mobile Phase B: Acetonitrile (HPLC Grade)
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Flow Rate: 1.0 mL/min[1][3]

Detection: UV @ 254 nm (aromatic ring) and 280 nm (hydrazone detection)

Temperature: 30°C

Gradient Profile
Time (min) % Mobile Phase B Comment

0.0 10 Equilibration

15.0 90
Elute non-polar oxidation

products

18.0 90 Wash

18.1 10 Re-equilibration

23.0 10 Ready for next injection

Validation Check: The 2,4-isomer is less sterically hindered and more polar than the 2,6-

isomer; it typically elutes earlier than the target 2,6-isomer.[1] Oxidation products (azo dimers)

are highly non-polar and elute late (>12 min).

Comparative Analysis: Supplier Evaluation
We evaluated three lots representing different market grades. Data below is representative of

typical analytical findings for this class of compounds.

Table 1: Quantitative Comparison of Suppliers
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Feature
Supplier A

(Premium)

Supplier B

(Standard)

Supplier C

(Bulk/Industrial)

Claimed Purity ≥ 98.0% ≥ 97.0% ≥ 95.0%

Physical Appearance
White crystalline

needles

Off-white / Pale beige

powder

Dark yellow / Brown

fused solid

HPLC Purity (Area %) 99.2% 96.8% 91.5%

2,4-Isomer Content
Not Detected

(<0.05%)
0.8% 2.1%

Oxidation Impurities < 0.1% 0.5% 4.2%

Water Content (KF) 0.2% 0.5% 1.8%

Melting Point Sharp (Distinct) Broad range Depressed / Indistinct

Suitability
GMP / Late-stage

Synthesis

Early Discovery /

Screening

Crude Reagent

(Requires

Recrystallization)

Detailed Observations
Supplier A (The Gold Standard): The white color indicates minimal oxidation. The absence of

the 2,4-isomer suggests rigorous purification of the aniline precursor before the hydrazine

synthesis steps.

Supplier B (The Risk): While acceptable for rough chemistry, the 0.8% isomeric impurity is

dangerous. In cyclization reactions (e.g., forming pyrazoles), the 2,4-isomer will react at a

different rate, potentially enriching the impurity in the final drug substance.

Supplier C (The Decomposition): The brown color is a visual marker of diazenyl formation.

The high water content (1.8%) accelerates this decomposition. Do not use this grade for

kinetic studies or yield optimization.

Experimental Workflow for Incoming QC
To ensure reproducibility in your lab, follow this decision tree upon receipt of new material.
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Receive Sample
(2,6-Dibromophenyl)hydrazine

Visual Inspection:
Is it White/Off-White?

REJECT:
Dark Brown/Oily

(Severe Oxidation)

No

Solubility Test:
Dissolve in MeOH/0.1% Formic Acid

Yes

Run HPLC Protocol
(C18, Acidic Mobile Phase)

Analyze Chromatogram

PASS:
Single Peak >98%

No late eluters

Purity >98%

SALVAGE:
Recrystallize from EtOH

(if Isomer <1%)

Purity 95-98%

FAIL:
Isomer >1% or

Multiple late peaks

Purity <95%
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Figure 2: Quality Control Decision Tree. Visual inspection is the first line of defense against

oxidized hydrazine samples.
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Recommendations & Handling
Storage: Store under inert gas (Argon/Nitrogen) at -20°C. Hydrazines are sensitive to both

oxygen and moisture.

Safety: (2,6-Dibromophenyl)hydrazine is a suspected skin sensitizer and potentially

genotoxic (like most hydrazines). Handle in a fume hood.

Purification: If you possess "Supplier C" material, recrystallization from hot ethanol (with a

drop of conc. HCl to stabilize as the hydrochloride salt, if compatible with next steps) is the

most effective purification method.

References
Smith, P. A. S. "The Chemistry of Open-Chain Organic Nitrogen Compounds." W. A.
Benjamin, New York.

Analytical Methods for Hydrazines

Wang, J., Yang, S., & Zhang, K. (2016).[4] "A simple and sensitive method to analyze

genotoxic impurity hydrazine in pharmaceutical materials."[4] Journal of Pharmaceutical

and Biomedical Analysis, 126, 141-147.[4]

Chemical Identity & Properties

PubChem Compound Summary for CAS 50709-33-6 (Related HCl salt) and 2,6-dibromo

analogs. [5]

Note: Specific physical data for CAS 14763-29-2 is derived from homologous series
analysis in the absence of a dedic

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet

(SDS) before handling halogenated hydrazines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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